(3S)-N-[6-(2,2-dimethylpropoxy)pyridin-3-yl]-3-(hydroxymethyl)-4-(5-methylpyridin-2-yl)-2,3-dihydro-1,4-benzoxazine-8-carboxamide

• Molecular Formula: C26H30N4O4
• Molecular Weight: 462.5 g/mol
• IUPAC Name: (3S)-N-[6-(2,2-dimethylpropoxy)pyridin-3-yl]-3-(hydroxymethyl)-4-(5-methylpyridin-2-yl)-2,3-dihydro-1,4-benzoxazine-8-carboxamide
• InChI: InChI=1S/C26H30N4O4/c1-17-8-10-22(27-12-17)30-19(14-31)15-33-24-20(6-5-7-21(24)30)25(32)29-18-9-11-23(28-13-18)34-16-26(2,3)4/h5-13,19,31H,14-16H2,1-4H3,(H,29,32)/t19-/m0/s1
• InChI Key: LMURYRLZRMJVEI-IBGZPJMESA-N
• Isomeric SMILES: CC1=CN=C(C=C1)N2[C@H](COC3=C(C=CC=C32)C(=O)NC4=CN=C(C=C4)OCC(C)(C)C)CO
• Canonical SMILES: CC1=CN=C(C=C1)N2C(COC3=C(C=CC=C32)C(=O)NC4=CN=C(C=C4)OCC(C)(C)C)CO

Description

“PMID25666693-Compound-70” is a small molecular drug primarily indicated for cancer-related pain . It is known for its potent inhibition of receptor-interacting protein kinase 1 (RIPK1), which plays a crucial role in the necroptosis pathway that regulates inflammatory signaling and cell death .

Preparation Methods

The synthesis of “PMID25666693-Compound-70” involves several steps:

Synthetic Routes and Reaction Conditions: The compound is synthesized through a series of chemical reactions, starting with the preparation of key intermediates.

Industrial Production Methods: Industrial production of this compound involves scaling up the laboratory synthesis process.

Chemical Reactions Analysis

“PMID25666693-Compound-70” undergoes various chemical reactions:

Types of Reactions: The compound is involved in oxidation, reduction, and substitution reactions.

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles.

Major Products Formed: The major products formed from these reactions include active metabolites that interact with RIPK1, leading to the inhibition of necroptosis and reduction of inflammation.

Scientific Research Applications

“PMID25666693-Compound-70” has several scientific research applications:

Chemistry: It is used as a model compound to study the inhibition of receptor-interacting protein kinase 1 and its effects on necroptosis.

Biology: The compound is utilized in research to understand the molecular mechanisms of cell death and inflammation.

Medicine: It is being investigated for its potential therapeutic applications in treating inflammatory and neurodegenerative diseases.

Industry: The compound’s high metabolic stability and permeability make it a candidate for further development in pharmaceutical industries.

Mechanism of Action

The mechanism of action of “PMID25666693-Compound-70” involves its potent binding to receptor-interacting protein kinase 1. This binding inhibits the necroptosis pathway, which is responsible for regulating inflammatory signaling and cell death. By blocking receptor-interacting protein kinase 1, the compound effectively reduces inflammation and prevents cell death in various diseases .

Comparison with Similar Compounds

“PMID25666693-Compound-70” is unique compared to other receptor-interacting protein kinase 1 inhibitors due to its high metabolic stability and permeability. Similar compounds include:

Compound 6 (PK68): Another receptor-interacting protein kinase 1 inhibitor with lower metabolic stability.

CNTX-4975: A clinical trial drug for pain management.

DWP-05195: A phase 2 clinical trial drug for neuropathic pain.

These similar compounds highlight the uniqueness of “PMID25666693-Compound-70” in terms of its improved pharmacokinetic parameters and potential for further development in necroptosis-associated inflammatory disorders .